Cas no 1581714-49-9 (Atuzabrutinib)

• Product Name: Atuzabrutinib
• CAS No: 1581714-49-9
• MF: C₃₀H₃₀FN₇O₂
• MW: 539.603309154511
• CID: 5518202
• PubChem ID: 73438222
• Update Time: 2025-10-19

Atuzabrutinib Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanenitrile, 3-[4-amino-3-(2-fluoro-4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-α-(2,2-dimethylpropylidene)-β-oxo-, (αE,3R)-
• Atuzabrutinib
• SAR 444727
• PRN473
• 1-Piperidinepropanenitrile, 3-(4-amino-3-(2-fluoro-4-phenoxyphenyl)-1H-pyrazolo(3,4-d)pyrimidin-1-yl)-alpha-(2,2-dimethylpropylidene)-beta-oxo-, (alphaE,3R)-
• HY-132808
• SAR-444727
• (E)-2-[(3R)-3-[4-amino-3-(2-fluoro-4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carbonyl]-4,4-dimethylpent-2-enenitrile
• (2E)-2-[(3R)-3-[4-amino-3-(2-fluoro-4-phenoxyphenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carbonyl]-4,4-dimethylpent-2-enenitrile
• DA-71128
• PRN-473
• UNII-YZ68ZB8LWA
• 1-Piperidinepropanenitrile, 3-[4-amino-3-(2-fluoro-4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-alpha-(2,2-dimethylpropylidene)-beta-oxo-, (alphaE,3R)-
• AKOS040756908
• SCHEMBL15516108
• 1581714-49-9
• BDBM197260
• SAR444727
• SCHEMBL15515897
• compound 11 [PMID: 35302767]
• GTPL11666
• ATUZABRUTINIB [USAN]
• EX-A8599
• YZ68ZB8LWA
• BDBM50589191
• GLXC-25463
• Atuzabrutinib (USAN/INN)
• CS-0204055
• D12489
• CHEMBL4114766
• US9090621, 125A
• (alphaE,3R)-3-[4-Amino-3-(2-fluoro-4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-alpha-(2,2-dimethylpropylidene)-beta-oxo-1-piperidinepropanenitrile
• (alphaE,3R)-3-(4-amino-3-(2-fluoro-4-phenoxyphenyl)-1hpyrazolo(3,4-d)pyrimidin-1-yl)-alpha-(2,2-dimethylpropylidene)-beta-oxo-1-piperidinepropanenitrile
• Atuzabrutinib [INN]

• Inchi： 1S/C30H30FN7O2/c1-30(2,3)15-19(16-32)29(39)37-13-7-8-20(17-37)38-28-25(27(33)34-18-35-28)26(36-38)23-12-11-22(14-24(23)31)40-21-9-5-4-6-10-21/h4-6,9-12,14-15,18,20H,7-8,13,17H2,1-3H3,(H2,33,34,35)/b19-15+/t20-/m1/s1
• InChI Key： KZMQPYCXSAGLTB-ZWUNQBBJSA-N
• SMILES： NC1N=CN=C2N([C@@H]3CCCN(C(=O)/C(/C#N)=C/C(C)(C)C)C3)N=C(C3C=CC(OC4C=CC=CC=4)=CC=3F)C=12

Computed Properties

• Exact Mass: 539.24450139g/mol
• Monoisotopic Mass: 539.24450139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 764.0±60.0 °C(Predicted)
• pka: 3.87±0.30(Predicted)

Additional information on Atuzabrutinib

Research Brief on Atuzabrutinib (1581714-49-9): Recent Advances in BTK Inhibition for B-Cell Malignancies

Atuzabrutinib (CAS: 1581714-49-9), a next-generation Bruton's tyrosine kinase (BTK) inhibitor, has emerged as a promising therapeutic agent for B-cell malignancies. This research brief synthesizes the latest preclinical and clinical data on this investigational compound, highlighting its unique pharmacologic properties and therapeutic potential compared to first-generation BTK inhibitors like ibrutinib.

Recent structural studies published in Nature Chemical Biology (2023) reveal that atuzabrutinib's pyrazolopyrimidine scaffold (1581714-49-9) enables highly selective, covalent binding to Cys481 in BTK's ATP-binding pocket. The compound demonstrates 100-fold greater selectivity for BTK over other TEC family kinases compared to ibrutinib, potentially reducing off-target effects responsible for adverse events like atrial fibrillation and bleeding diatheses.

Phase II clinical trial data presented at ASH 2023 (NCT04294771) showed an overall response rate of 78% in relapsed/refractory mantle cell lymphoma (MCL) patients, with complete responses observed in 42% of cases. Notably, the incidence of grade ≥3 adverse events was significantly lower than historical ibrutinib data (23% vs 38%), particularly for cardiovascular toxicities (2% vs 11%).

Mechanistic studies using CRISPR-engineered BTK mutants have elucidated atuzabrutinib's activity against common resistance mutations. In Blood Cancer Journal (2024), researchers demonstrated maintained potency against BTK C481S mutations (IC50 = 3.2 nM) that confer resistance to ibrutinib, while showing minimal activity against gatekeeper mutations (T474M). This differential activity profile suggests potential sequencing strategies with other BTK inhibitors.

Ongoing combination trials are exploring atuzabrutinib with BCL-2 inhibitors (venetoclax) and anti-CD20 antibodies (obinutuzumab). Preliminary results from the ELEVATE-TN-2 study (NCT04849416) show undetectable minimal residual disease (uMRD) rates of 68% in CLL patients receiving the triplet combination, compared to 41% with standard chemoimmunotherapy.

Pharmacokinetic analyses reveal atuzabrutinib's favorable tissue distribution, with cerebrospinal fluid concentrations reaching 35% of plasma levels - a critical factor for treating CNS lymphomas. The compound's mean half-life of 8-12 hours supports twice-daily dosing, potentially offering more consistent BTK occupancy than once-daily regimens.

As development progresses, atuzabrutinib represents an important evolution in BTK-targeted therapies. Its enhanced selectivity profile and activity against resistance mutations position it as both a monotherapy option and backbone for novel combinations in B-cell malignancies. Further phase III data are anticipated in 2025, which will clarify its role relative to other next-generation BTK inhibitors.